Cas no 57543-70-1 (7-Methoxy-2H-chromene-3-carbonitrile)
57543-70-1 structure
Product name:7-Methoxy-2H-chromene-3-carbonitrile
7-Methoxy-2H-chromene-3-carbonitrile Chemical and Physical Properties
Names and Identifiers
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- 7-Methoxy-2H-chromene-3-carbonitrile
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- MDL： MFCD04114609
- Inchi： InChI=1S/C11H9NO2/c1-13-10-3-2-9-4-8(6-12)7-14-11(9)5-10/h2-5H,7H2,1H3
- InChI Key： VSQUWMPCKWVPTQ-UHFFFAOYSA-N
- SMILES： COC1=CC2=C(C=C1)C=C(C#N)CO2
Computed Properties
- Exact Mass: 187.06300
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
Experimental Properties
- PSA: 42.25000
- LogP: 1.99458
7-Methoxy-2H-chromene-3-carbonitrile Security Information
7-Methoxy-2H-chromene-3-carbonitrile Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
7-Methoxy-2H-chromene-3-carbonitrile Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-103799-5.0g |
7-methoxy-2H-chromene-3-carbonitrile |
57543-70-1 | 95% | 5g |
$498.0 | 2023-06-10 | |
| Enamine | EN300-103799-2.5g |
7-methoxy-2H-chromene-3-carbonitrile |
57543-70-1 | 95% | 2.5g |
$287.0 | 2023-10-28 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 33R0050-100mg |
7-Methoxy-2H-chromene-3-carbonitrile |
57543-70-1 | 96% | 100mg |
¥769.47 | 2025-01-21 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M56450-10g |
7-Methoxy-2H-chromene-3-carbonitrile |
57543-70-1 | 97% | 10g |
¥12010.0 | 2024-07-19 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M56450-25g |
7-Methoxy-2H-chromene-3-carbonitrile |
57543-70-1 | 97% | 25g |
¥24010.0 | 2024-07-19 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | M855363-1g |
7-Methoxy-2H-chromene-3-carbonitrile |
57543-70-1 | 95% | 1g |
￥4,588.00 | 2022-09-01 | |
| TRC | M542395-50mg |
7-Methoxy-2H-chromene-3-carbonitrile |
57543-70-1 | 50mg |
$ 50.00 | 2022-06-02 | ||
| eNovation Chemicals LLC | Y1008981-5g |
7-Methoxy-2H-chromene-3-carbonitrile |
57543-70-1 | 95% | 5g |
$570 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1008981-500mg |
7-Methoxy-2H-chromene-3-carbonitrile |
57543-70-1 | 95% | 500mg |
$170 | 2024-07-28 | |
| Enamine | EN300-103799-10.0g |
7-methoxy-2H-chromene-3-carbonitrile |
57543-70-1 | 95% | 10g |
$919.0 | 2023-06-10 |
7-Methoxy-2H-chromene-3-carbonitrile Related Literature
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Gopinath Gudipudi,Someswar R. Sagurthi,Shyam Perugu,G. Achaiah,G. L. David Krupadanam RSC Adv. 2014 4 56489
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:57543-70-1)7-Methoxy-2H-chromene-3-carbonitrile
Purity:99%
Quantity:25g
Price ($):2164.0